(3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine
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Description
(3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine is a bicyclic amine featuring a pyrrolidine ring fused to a pyridine moiety in the [3,4-c] configuration. Its stereochemistry (3aR,7aR) confers unique spatial properties that influence receptor binding and metabolic stability, making it a scaffold of interest in drug discovery.
Properties
Molecular Formula |
C7H14N2 |
|---|---|
Molecular Weight |
126.20 g/mol |
IUPAC Name |
(3aR,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-pyrrolo[3,4-c]pyridine |
InChI |
InChI=1S/C7H14N2/c1-2-8-4-7-5-9-3-6(1)7/h6-9H,1-5H2/t6-,7+/m0/s1 |
InChI Key |
JMWPSCUIQIMVQH-NKWVEPMBSA-N |
Isomeric SMILES |
C1CNC[C@H]2[C@@H]1CNC2 |
Canonical SMILES |
C1CNCC2C1CNC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For example, a copper-catalyzed oxidative dehydrogenative [3 + 2] annulation of oximes with α-amino ketones has been reported to yield similar pyrrolo derivatives . This method utilizes O-acyl oximes as internal oxidants and three-atom-unit components combined with a copper catalyst to drive the reaction.
Industrial Production Methods
Industrial production methods for (3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine typically involve scalable synthetic routes that ensure high yield and purity. These methods often employ continuous flow chemistry and advanced catalytic systems to optimize reaction conditions and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
(3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine undergoes various chemical reactions, including:
Reduction: This reaction involves the removal of oxygen atoms or the addition of hydrogen atoms, typically using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents.
Common Reagents and Conditions
Common reagents used in the reactions of (3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine include:
Oxidizing agents: Hydrogen peroxide, potassium permanganate
Reducing agents: Lithium aluminum hydride, sodium borohydride
Nucleophiles: Halides, amines
Electrophiles: Alkyl halides, acyl chlorides
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while reduction reactions may produce fully saturated compounds.
Scientific Research Applications
(3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine has a wide range of scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: It is used in the study of enzyme mechanisms and as a probe for biological pathways.
Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting neurological disorders and cancer.
Mechanism of Action
The mechanism of action of (3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, thereby influencing various biochemical pathways. For example, it may inhibit or activate enzymes involved in neurotransmitter synthesis, leading to altered neuronal signaling .
Comparison with Similar Compounds
Key Properties :
- Molecular Formula : C₇H₁₂N₂ (based on structural analogs in )
- Molecular Weight : ~126.20 g/mol (estimated from isomer data)
- Structural Features : Rigid bicyclic framework with two nitrogen atoms, enabling hydrogen bonding and π-π interactions.
Comparison with Structurally Similar Compounds
Structural Isomers: Pyrrolo[3,4-b]pyridine Derivatives
Compound : (4aR,7aR)-Octahydro-1H-pyrrolo[3,4-b]pyridine ()
- Molecular Formula : C₇H₁₄N₂
- Molecular Weight : 126.20 g/mol
- Key Differences :
- The [3,4-b] fusion alters nitrogen positioning and ring strain compared to the [3,4-c] isomer.
- Reduced pharmacological data availability, but structural differences suggest divergent biological target profiles.
Functionalized Derivatives: Ketone-Containing Analogs
Compound : (3aR,7aR)-rel-Octahydro-3H-pyrrolo[3,4-c]pyridin-3-one (CAS 868551-69-3, )
- Molecular Formula : C₇H₁₂N₂O
- Molecular Weight : 140.18 g/mol
- Key Differences :
Furo-Fused Derivatives
Compound : (3aR,7aR)-rel-5-Boc-hexahydro-1-oxo-furo[3,4-c]pyridine ()
- Molecular Formula: C₁₂H₁₉NO₄
- Molecular Weight : 241.28 g/mol
- Key Differences :
Pharmacological and Commercial Comparison
Table 1: Structural and Functional Comparison
Table 2: Pharmacological and Market Insights
Biological Activity
(3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine is a nitrogen-containing heterocyclic compound notable for its unique octahydro structure and pyrrolo ring system. With a molecular formula of C₈H₁₃N and a molecular weight of approximately 140.18 g/mol, this compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and antiviral domains.
Structural Characteristics
The compound's stereochemistry, denoted as (3aR,7aR), plays a crucial role in its biological interactions. The specific arrangement of atoms influences how the molecule interacts with biological targets such as enzymes and receptors.
Biological Activities
Research indicates that (3aR,7aR)-rel-octahydro-1H-pyrrolo[3,4-c]pyridine exhibits several promising biological activities:
- Antimicrobial Activity : Preliminary studies suggest that this compound may inhibit the growth of various bacterial strains, indicating potential as an antimicrobial agent.
- Antiviral Properties : Investigations have shown that it may possess antiviral activities, possibly through mechanisms involving the modulation of viral replication processes.
- Neuropharmacological Effects : Similar compounds in the pyrrolo[3,4-c]pyridine class have demonstrated effects on the nervous system, suggesting that (3aR,7aR)-rel-octahydro-1H-pyrrolo[3,4-c]pyridine could be explored for therapeutic applications in neurological disorders.
The exact mechanisms through which (3aR,7aR)-rel-octahydro-1H-pyrrolo[3,4-c]pyridine exerts its biological effects are still under investigation. However, it is believed to interact with specific receptors or enzymes in the body, modulating their activity and leading to therapeutic outcomes.
Comparative Analysis with Related Compounds
To better understand the potential of (3aR,7aR)-rel-octahydro-1H-pyrrolo[3,4-c]pyridine, a comparison with structurally similar compounds is essential. The following table summarizes some related compounds and their known biological activities:
| Compound Name | CAS Number | Key Features |
|---|---|---|
| Pyrrolopyrazine derivatives | Various | Known for diverse biological activities |
| Pyrido[2,3-d]pyrimidin-7(8H)-ones | Various | Potential therapeutic applications |
| Indole derivatives | Various | Broad range of biological effects |
| (3aR,7aR)-rel-Octahydro-1H-pyrrolo[3,4-c]pyridine | 1212256-76-2 | Unique stereochemical configuration; potential antimicrobial and antiviral properties |
Case Studies
Recent studies have highlighted the efficacy of pyrrolo[3,4-c]pyridine derivatives in various therapeutic contexts:
- Antiviral Activity : A study evaluated the anti-HIV-1 activity of derivatives related to (3aR,7aR)-rel-octahydro-1H-pyrrolo[3,4-c]pyridine. The most active derivative demonstrated an EC50 value of 1.65 µM against HIV-1 replication .
- Neuropharmacological Effects : Research on similar compounds has indicated their ability to modulate neurotransmitter systems, suggesting potential applications in treating anxiety and depression .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
